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Compound of Interest

Compound Name: 4-Acetylcyclohexene

Cat. No.: B3386530

Essential Safety and Handling Guide for 4-
Acetylcyclohexene

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 4-Acetylcyclohexene, including detailed operational
procedures and disposal plans.

Physicochemical and Safety Data

A clear understanding of the properties of 4-Acetylcyclohexene is the first step toward safe
handling. The following table summarizes key quantitative data.

Property Value Source
Molecular Formula CsH120 [1]
Molecular Weight 124.18 g/mol [1]
Flash Point 65 °C / 149 °F 2]
GHS Hazard Statements H227, H315, H319, H335 [1]

GHS Hazard Statement Key:
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H227: Combustible liquid[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

When handling 4-Acetylcyclohexene, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]4]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical impermeable gloves.
Gloves must be inspected prior
to use.[3][4]

Prevents skin contact which

can cause irritation.[1]

Body Protection

Wear fire/flame resistant and
impervious clothing.[3][4] A lab
coat should be worn.

Protects skin from accidental
splashes and contact. Fire-
resistant clothing is
recommended due to the
combustible nature of the

liquid.

Respiratory Protection

Use only in a well-ventilated
area.[3] If exposure limits are
exceeded or irritation is
experienced, use a full-face

respirator.[3][4]

Prevents inhalation of vapors
which may cause respiratory

irritation.[1]

Operational Plan for Handling 4-Acetylcyclohexene
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A systematic approach to handling 4-Acetylcyclohexene is essential for maintaining a safe
laboratory environment.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation, such as working in a chemical fume hood.[3]
e Set up emergency exits and identify the risk-elimination area.[3]

o Remove all sources of ignition from the handling area.[2][3]

e Use non-sparking tools and explosion-proof equipment.[3]

e Have an emergency eyewash station and safety shower readily accessible.
2. Handling Procedure:

o Wear the appropriate PPE as specified in the table above.

e Avoid contact with skin and eyes.[3]

e Avoid breathing mists or vapors.[3]

o Prevent the formation of dust and aerosols.[3]

o Keep the container tightly closed when not in use.[3][5]

3. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[6]

Store locked up.[3][5]

Spill and Emergency Procedures

Accidental Release Measures:
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o Evacuate personnel to a safe area.[3]

e Remove all sources of ignition.[2][3]

o Ventilate the area of the spill.

o For containment, use an inert absorbent material such as sand, silica gel, or acid binder.[2]
» Collect the absorbed material and place it in a suitable, closed container for disposal.[2][3]
e Do not let the chemical enter drains.[3]

First Aid Measures:

« If on skin: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. If skin irritation occurs, get medical help.[3]

 If in eyes: Rinse with pure water for at least 15 minutes. Consult a doctor.[3]

« If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[3]

« If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[3]

Disposal Plan

Proper disposal of 4-Acetylcyclohexene and its containers is crucial to prevent environmental
contamination.

o Chemical Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal.[3] Do not discharge into sewer
systems.[3]

» Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[3] Alternatively, the packaging can be punctured to make it
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unusable for other purposes and then disposed of in a sanitary landfill. Combustible
packaging materials can be disposed of by controlled incineration with flue gas scrubbing.[3]

Workflow for Safe Handling of 4-Acetylcyclohexene
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Caption: Workflow for the safe handling of 4-Acetylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3386530?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylcyclohexene
https://www.fishersci.com/store/msds?partNumber=AC102500250&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-acetyl-1-methyl-1-cyclohexene.pdf
https://www.echemi.com/sds/4-acetyl-4-methylcyclohexanone-pd180614103046.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/m39008
https://www.fishersci.com/store/msds?partNumber=AAH52759MD&productDescription=4-METHLCYCLHEXENE-1-BORN+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3386530#personal-protective-equipment-for-handling-4-acetylcyclohexene
https://www.benchchem.com/product/b3386530#personal-protective-equipment-for-handling-4-acetylcyclohexene
https://www.benchchem.com/product/b3386530#personal-protective-equipment-for-handling-4-acetylcyclohexene
https://www.benchchem.com/product/b3386530#personal-protective-equipment-for-handling-4-acetylcyclohexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3386530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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